1-(2,4-Dimethoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea

• IUPAC Name: 1-(2,4-dimethoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea
• InChI: InChI=1S/C14H16N4O4/c1-20-11-7-5-4-6-9(11)16-13(19)17-10-8-15-14(22-3)18-12(10)21-2/h4-8H,1-3H3,(H2,16,17,19)
• InChI Key: RBUHXEJDPUMCRT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)NC2=CN=C(N=C2OC)OC
• Molecular Formula: C14H16N4O4
• Molecular Weight: 304.30 g/mol

Description

1-(2,4-Dimethoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea, also known as DMPU, is a chemical compound that has been widely used in scientific research as a tool to investigate various biological processes. DMPU is a potent inhibitor of the transient receptor potential melastatin 7 (TRPM7) ion channel, which plays a crucial role in many physiological and pathological processes.

Scientific Research Applications

Synthesis and Chemical Properties

• Heterocyclic Compound Synthesis : Compounds with dimethoxypyrimidin and methoxyphenyl urea groups are often synthesized to study their chemical properties, such as complex-forming tendencies with metals like iron(III). These studies are foundational in understanding the chemical behavior and potential applications of such compounds in creating more efficient chelating agents or in the development of new materials with specific chemical functionalities (J. Ohkanda et al., 1993).

Biological and Pharmacological Research

• Anticancer Properties : Certain phenoxypyrimidine-urea derivatives have been found to exhibit antiproliferative effects against cancer cells, such as in non-small cell lung cancer. These effects include inducing apoptosis through caspase-dependent pathways, mitochondrial signaling, and cytoprotective autophagy. Such studies are crucial for the development of new therapeutic agents targeting cancer (Hyo-Sun Gil et al., 2021).

Herbicide and Pesticide Research

• Herbicide Degradation : The degradation behavior of sulfonylurea herbicides in soil, which may include compounds structurally related to "1-(2,4-Dimethoxypyrimidin-5-yl)-3-(2-methoxyphenyl)urea," is a significant area of research. Understanding how these compounds degrade under various environmental conditions is essential for assessing their environmental impact and for the development of more sustainable agricultural practices (G. Dinelli et al., 1998).

Material Science and Catalysis

• Fluorescent Labeling : Compounds with dimethoxyphenyl and pyrimidinyl groups have been utilized as fluorescent labeling agents for amino acids, indicating their potential in analytical biochemistry for detecting and quantifying biological molecules with high sensitivity and specificity (Y. Tsuruta et al., 1998).